molecular formula C11H6ClN3O2 B8657601 4-Chloro-6-(4-isocyanato-phenoxy)-pyrimidine CAS No. 630125-96-1

4-Chloro-6-(4-isocyanato-phenoxy)-pyrimidine

Cat. No.: B8657601
CAS No.: 630125-96-1
M. Wt: 247.64 g/mol
InChI Key: JBULWLQCOPIREC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Chloro-6-(4-isocyanato-phenoxy)-pyrimidine is a useful research compound. Its molecular formula is C11H6ClN3O2 and its molecular weight is 247.64 g/mol. The purity is usually 95%.
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Properties

CAS No.

630125-96-1

Molecular Formula

C11H6ClN3O2

Molecular Weight

247.64 g/mol

IUPAC Name

4-chloro-6-(4-isocyanatophenoxy)pyrimidine

InChI

InChI=1S/C11H6ClN3O2/c12-10-5-11(14-6-13-10)17-9-3-1-8(2-4-9)15-7-16/h1-6H

InChI Key

JBULWLQCOPIREC-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1N=C=O)OC2=CC(=NC=N2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Apparatus: 2 litre 3-neck-roundbottle flask, dropping funnel, short Vigreux column and condenser. A phosgene solution (20% in toluene, 118 ml; 223 mmol) diluted with toluene (800 ml) under N2-atmosphere is cooled to approximately −20° C. Then a solution of 4-(6-chloro-pyrimidin-4-yl-oxy)-aniline (Stage 21.1; 18.52 g, 83.6 mmol) in CH2Cl2 (400 ml) is added dropwise. The resulting suspension is heated to distil off approximately 400 ml of solvent. Distillation Is continued (boiling point: 110° C.), while a mixture of phosgene solution (20% in toluene, 59 ml) and toluene (500 ml) is added dropwise, followed by toluene (250 ml). The resulting clear solution (a 250 ml) in the reaction vessel is cooled to rt, filtered and the filtrate concentrated in vacuo. Distillation of the resulting waxy crude product on the Kugelrohr apparatus (0.2 mbar, 200° C.) gives the title compound as a solid: m.p.: 103° C.; MS: [M+1]+=302; 1H-NMR (CDCl3): 8.57 (s, 1H), 7.17 (d, 2H), 7.10 (d, 2H), 6.95 (s, 1H).
Quantity
118 mL
Type
reactant
Reaction Step One
Quantity
800 mL
Type
solvent
Reaction Step One
Quantity
18.52 g
Type
reactant
Reaction Step Two
Quantity
400 mL
Type
solvent
Reaction Step Two

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